Cas no 6683-81-4 (2-(Tert-butyl)-4-nitrophenol)

• Product Name: 2-(Tert-butyl)-4-nitrophenol
• CAS No: 6683-81-4
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD01463425
• CID: 1033051
• PubChem ID: 528944
• Update Time: 2025-05-20

2-(Tert-butyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butyl)-4-nitrophenol
• 2-tert-butyl-4-nitrophenol
• WPLSSAJHDAQNCO-UHFFFAOYSA-N
• Phenol, 2-(1,1-dimethylethyl)-4-nitro
• Oprea1_521499
• 2-(t-Butyl)-4-nitrophenol
• 0260AC
• SBB091866
• AK120054
• MFCD01463425
• DTXSID40336072
• AKOS006278974
• O10538
• SCHEMBL1530325
• 6683-81-4
• DS-6149
• WLZ3498
• SY108482
• A914094
• CS-0154926
• DB-365319
• AE-562/12222232
• 2-(Tert-butyl)-4-nitrophenol

• MDL： MFCD01463425
• Inchi： 1S/C10H13NO3/c1-10(2,3)8-6-7(11(13)14)4-5-9(8)12/h4-6,12H,1-3H3
• InChI Key： WPLSSAJHDAQNCO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66

2-(Tert-butyl)-4-nitrophenol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Additional information on 2-(Tert-butyl)-4-nitrophenol

Comprehensive Guide to 2-(Tert-butyl)-4-nitrophenol (CAS No. 6683-81-4): Properties, Applications, and Industry Insights

2-(Tert-butyl)-4-nitrophenol (CAS No. 6683-81-4) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This nitrophenol derivative, featuring a tert-butyl group, exhibits distinct physicochemical properties that make it valuable in synthesis, material science, and analytical chemistry. With growing interest in nitrophenol derivatives and high-performance intermediates, this compound has garnered attention for its role in advanced formulations.

The molecular formula of 2-(Tert-butyl)-4-nitrophenol is C₁₀H₁₃NO₃, and its systematic IUPAC name reflects its structural features. Researchers often explore its solubility in organic solvents, thermal stability, and reactivity under acidic or basic conditions—key topics frequently searched in academic databases. Its nitro group and phenolic hydroxyl moiety enable participation in reactions like electrophilic substitution and hydrogen bonding, making it a candidate for catalyst design and polymer modification.

In industrial contexts, CAS 6683-81-4 is utilized as an intermediate for synthesizing UV stabilizers, dyes, and agrochemicals. Recent trends highlight its potential in green chemistry applications, aligning with the demand for eco-friendly chemical processes. Users often search for "nitrophenol biodegradation" or "sustainable nitrophenol alternatives," reflecting environmental concerns. While this compound is not classified as hazardous under standard regulations, proper handling protocols are recommended to ensure safety.

Analytical techniques such as HPLC, GC-MS, and FTIR spectroscopy are commonly employed to characterize 2-(Tert-butyl)-4-nitrophenol. Laboratories prioritize methods for "nitrophenol quantification" and "impurity profiling," addressing quality control challenges. The compound’s chromatographic behavior and detection limits are frequently discussed in peer-reviewed journals, underscoring its analytical relevance.

Emerging research explores the compound’s role in advanced material synthesis, particularly in nanocomposites and conductive polymers. With the rise of smart materials and electronic coatings, queries like "nitrophenol-based polymers" or "tert-butyl phenol conductivity" have increased. Its electron-withdrawing nitro group may enhance material properties, offering avenues for innovation in renewable energy sectors.

Regulatory and safety data for CAS 6683-81-4 are documented in compliance with REACH and OSHA guidelines. Though not classified as hazardous, users often seek "nitrophenol storage guidelines" or "tert-butyl phenol SDS," emphasizing the importance of transparency in chemical management. Suppliers typically provide technical data sheets detailing handling precautions and compatibility information.

In summary, 2-(Tert-butyl)-4-nitrophenol (CAS No. 6683-81-4) bridges fundamental chemistry and cutting-edge applications. Its relevance in material science, environmental chemistry, and industrial synthesis ensures continued interest. By addressing trending queries and integrating SEO-optimized keywords, this guide aims to serve researchers, manufacturers, and regulatory professionals seeking authoritative insights.